Cas no 523-73-9 (Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-)
523-73-9 structure
Product Name:Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
- Flavoglaucin
- 2-heptyl-3,6-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
- 2-Heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)benzaldehyde
- BS-1106
- CCRIS 6491
- 2-Heptyl-3,6-dihydroxy-5-(3-methyl-2-butenyl)benzaldehyde
- Benzaldehyde, 2-heptyl-3,6-dihydroxy-5-(3-methyl-2-butenyl)-
- 523-73-9
- Benzaldehyde, 2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
- CHEBI:68188
- 7TTH54XZQ5
- DTXSID60200327
- CHEMBL1813664
- 6-Heptyl-3-(3-methyl-2-butenyl)gentisaldehyde
- Q27136682
- NCGC00381406-01!2-heptyl-3,6-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
- AKOS040761739
-
- Inchi: 1S/C19H28O3/c1-4-5-6-7-8-9-16-17(13-20)19(22)15(12-18(16)21)11-10-14(2)3/h10,12-13,21-22H,4-9,11H2,1-3H3
- InChI Key: RGRXZGKXEJHPQQ-UHFFFAOYSA-N
- SMILES: OC1=CC(C/C=C(\C)/C)=C(C(C=O)=C1CCCCCCC)O
Computed Properties
- Exact Mass: 304.20400
- Monoisotopic Mass: 304.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: 6.7
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 105.5-109.0 ºC
- Boiling Point: 433.7±45.0 °C at 760 mmHg
- Flash Point: 230.2±25.2 °C
- Refractive Index: 1.555
- Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
- PSA: 57.53000
- LogP: 4.93190
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Customs Data
- HS CODE:2912499000
- Customs Data:
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4064-1 mg |
Flavoglaucin |
523-73-9 | 1mg |
¥2355.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F43190-5 mg |
Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- |
523-73-9 | 5mg |
¥4640.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F43190-5mg |
Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- |
523-73-9 | ,98.0% | 5mg |
¥5280.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4064-5mg |
Flavoglaucin |
523-73-9 | 5mg |
¥ 3710 | 2024-07-20 | ||
| TargetMol Chemicals | TN4064-5 mg |
Flavoglaucin |
523-73-9 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | TN4064-1 mL * 10 mM (in DMSO) |
Flavoglaucin |
523-73-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| A2B Chem LLC | AG32253-5mg |
Flavoglaucin |
523-73-9 | 5mg |
$660.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213259-5mg |
Flavoglaucin |
523-73-9 | 98% | 5mg |
¥1834.00 | 2024-05-10 | |
| TargetMol Chemicals | TN4064-1 ml * 10 mm |
Flavoglaucin |
523-73-9 | 1 ml * 10 mm |
¥ 3810 | 2024-07-20 | ||
| Ambeed | A183766-5mg |
Flavoglaucin |
523-73-9 | 98+% | 5mg |
$753.0 | 2025-04-18 |
Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
523-73-9 (Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-) Related Products
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